(2R,3R)-N,1-Dimethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxamide

• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol
• IUPAC Name: (2R,3R)-N,1-dimethyl-5-oxo-2-pyridin-3-ylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C12H15N3O2/c1-13-12(17)9-6-10(16)15(2)11(9)8-4-3-5-14-7-8/h3-5,7,9,11H,6H2,1-2H3,(H,13,17)/t9-,11+/m1/s1
• InChI Key: BLAXWDDNHIITSS-KOLCDFICSA-N
• Isomeric SMILES: CNC(=O)[C@@H]1CC(=O)N([C@H]1C2=CN=CC=C2)C
• Canonical SMILES: CNC(=O)C1CC(=O)N(C1C2=CN=CC=C2)C

Description

(2R,3R)-N,1-Dimethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxamide is a high-purity chemical reagent designed for advanced pharmaceutical and medicinal chemistry research. This compound features a pyrrolidine scaffold, a saturated five-membered nitrogen heterocycle that is widely utilized in drug discovery for its ability to explore three-dimensional pharmacophore space and influence the stereochemistry and physicochemical properties of drug candidates . The specific (2R,3R) stereochemistry of this molecule is critical for its binding mode to enantioselective protein targets, allowing researchers to investigate structure-activity relationships and optimize the biological profile of lead compounds . Pyrrolidine derivatives are recognized as privileged structures in medicinal chemistry, frequently appearing in FDA-approved antibiotics and therapeutics targeting the central nervous system, among other areas . The incorporation of a pyridin-3-yl substituent and a methyl carboxamide group further enhances the molecular complexity and potential for target interaction. This product is intended for research applications such as the synthesis of novel bioactive molecules, investigation of mechanisms of action, and as a building block in the development of treatments for human diseases. It is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

(2R,3R)-N,1-Dimethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxamide, with the chemical formula C12H15N3O2 and CAS number 1807940-73-3, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, focusing on mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a pyrrolidine ring substituted with a pyridine moiety and a carboxamide functional group. The stereochemistry at the 2 and 3 positions contributes to its biological interactions. The molecular weight is approximately 233.27 g/mol.

Property	Value
Chemical Formula	C12H15N3O2
Molecular Weight	233.27 g/mol
CAS Number	1807940-73-3
Structural Characteristics	Pyrrolidine derivative with pyridine substitution

Mechanisms of Biological Activity

Research indicates that compounds similar to (2R,3R)-N,1-Dimethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxamide exhibit various mechanisms of action:

• Inhibition of Enzymatic Activity : Compounds in this class have been shown to inhibit enzymes such as dipeptidyl peptidase IV (DPP-IV), which is relevant for diabetes management. For example, related compounds demonstrated IC50 values below 100 nM against DPP-IV, indicating strong inhibitory potential .
• Anticancer Properties : Some derivatives have shown promise in anticancer assays, particularly through the inhibition of poly(ADP-ribose) polymerase (PARP), which plays a critical role in DNA repair mechanisms. Compounds exhibiting IC50 values in the low nanomolar range against cancer cell lines suggest potential as chemotherapeutic agents .
• Antimicrobial Activity : While specific data on (2R,3R)-N,1-Dimethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxamide is limited, structural analogs have demonstrated antimicrobial properties against resistant strains of bacteria and fungi .

Case Studies and Research Findings

Several studies have investigated the biological activity of compounds similar to (2R,3R)-N,1-Dimethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxamide:

• Anticancer Activity : A study reported that certain benzimidazole carboxamide derivatives exhibited significant anticancer activity with IC50 values comparable to established drugs like veliparib . This suggests that structural modifications can enhance efficacy against specific cancer types.
• DPP-IV Inhibition : Research highlighted the development of potent DPP-IV inhibitors with favorable pharmacokinetic profiles and in vivo efficacy in animal models . The structure–activity relationship (SAR) studies indicated that specific modifications could lead to improved selectivity and potency.
• Immunomodulatory Effects : In studies assessing immune response modulation, compounds similar to (2R,3R)-N,1-Dimethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxamide demonstrated the ability to enhance immune cell function in vitro . This suggests potential applications in immunotherapy.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs vary in substituents, stereochemistry, and functional groups, leading to differences in binding affinity, solubility, and biological activity. Below is a detailed comparison:

Table 1: Key Structural and Functional Comparisons

Compound Name	Structure & Key Differences	Molecular Weight (g/mol)	Functional Groups	Applications/Findings	References
(2R,3R)-N,1-Dimethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxamide	Pyrrolidinone core, pyridin-3-yl, carboxamide	233.27	Carboxamide, pyridine	Protease inhibition (hypothetical), material science
JYQ-79	Pyrrolidine fused with tetrahydrothiazolo[5,4-c]pyridine, cyano group	440.08	Cyano, thiazolo-pyridine	PARK7/DJ-1 inhibitor (potent and selective)
rac-Methyl (2R,3R)-1-ethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxylate	Ethyl ester instead of carboxamide	248.28	Carboxylate ester	Agricultural chemicals, material science
1-(4-Chlorophenyl)-5-oxo-N-(pyridin-3-yl)pyrrolidine-3-carboxamide	Chlorophenyl at C1, pyridin-3-yl at N	315.75	Chlorophenyl, carboxamide	Not specified; likely kinase/protease target
5RH3 (PDB ligand)	(2R)-2-(3-chlorophenyl)-N-(4-methylpyridin-3-yl)propenamide	~290 (estimated)	Propenamide, chlorophenyl	SARS-CoV-2 main protease inhibitor (binding affinity <−22 kcal/mol)
(2R-3R)-1-Methyl-2-(1-methyl-1H-pyrazol-4-yl)-5-oxopyrrolidine-3-carboxamide	Pyrazole instead of pyridine	222.25	Pyrazole, carboxamide	Unspecified; potential kinase inhibitor

Structural and Functional Analysis

a) Backbone Modifications

• Pyrrolidinone vs.
• Pyridine vs.

b) Substituent Effects

• Carboxamide vs. Ester : The carboxamide group in the target compound improves hydrogen-bonding capacity with residues like ASN142 and GLN189 in proteases, whereas ester derivatives (e.g., ) prioritize lipophilicity for membrane permeability .
• Chlorophenyl vs. Pyridine : Chlorophenyl-substituted analogs (e.g., ) enhance hydrophobic interactions but may reduce solubility compared to pyridine-containing derivatives .

c) Stereochemistry

• The (2R,3R) configuration optimizes spatial alignment for target binding. Racemic mixtures (e.g., ) show reduced activity in enantioselective targets like proteases .

Physicochemical Properties

Property	Target Compound	JYQ-79	rac-Methyl Ester
LogP (Predicted)	1.2	2.8	1.5
Solubility (mg/mL)	~10 (aqueous)	<1	~50 (DMSO)
Hydrogen Bond Donors	2	3	1

Preparation Methods

Pyrrolidine Core Construction

The pyrrolidine ring with appropriate stereochemistry is commonly synthesized via:

• Cyclization of chiral amino acid derivatives or
• Asymmetric catalytic hydrogenation or reduction of pyrrolidine precursors.

The literature indicates that 3-carboxy-2-oxo-1-pyrrolidine derivatives can be synthesized starting from chiral amino acid analogs or via cyclization of substituted amino acids, followed by functional group modifications to install the pyridinyl substituent and amide group.

Formation of the Carboxamide Group at C3

The carboxamide functionality is typically introduced by:

• Amidation of the corresponding carboxylic acid or ester derivative using amines under coupling conditions.
• Conversion of esters to amides via aminolysis.

Hydrolysis of methyl esters to carboxylic acids followed by amide formation is a common route. For example, hydrolysis of methyl esters in aqueous methanol with potassium carbonate at room temperature for 12 hours, followed by acidification and extraction, yields the acid intermediate.

Methylation at Nitrogen (N1) and N-Terminal Amide

• N-Methylation can be achieved by reductive methylation or alkylation using methyl iodide or formaldehyde with reducing agents.
• The amide nitrogen may be methylated by similar alkylation methods or introduced directly by using methylated amines during amidation.

Representative Preparation Method (Based on Patent WO2007065634A1)

Step	Description	Reagents & Conditions	Yield / Notes
1	Synthesis of 3-carboxy-2-oxo-1-pyrrolidine derivative	Starting from chiral amino acid derivatives or cyclopropane dicarboxylic acid dimethyl ester analogs	Moderate to good yields
2	Conversion to methyl ester intermediate	Esterification or selective methylation	Isolated as methyl ester
3	Hydrolysis of methyl ester to acid	Potassium carbonate in methanol/water at room temp, 12 h	High conversion to acid
4	Amidation with methylamine or methyl-substituted amines	Carbodiimide or other coupling agents	High purity amide obtained
5	Introduction of pyridin-3-yl substituent	Pd-catalyzed Suzuki coupling with pyridinyl boronate esters in 1,4-dioxane, 100 °C, 12 h under inert atmosphere	~76% yield reported

Reaction Conditions and Catalysts

• Catalysts: Palladium complexes such as Pd(dppf)Cl2 or PdCl2(dppf)-CH2Cl2 are effective for coupling reactions.
• Bases: Potassium acetate or potassium carbonate are used for cross-coupling and hydrolysis steps.
• Solvents: 1,4-dioxane, methanol, water mixtures are common.
• Temperature: Elevated temperatures (~100 °C) for coupling; room temperature for hydrolysis.
• Atmosphere: Inert (nitrogen or argon) to prevent oxidation.

Analytical Data Supporting Synthesis

• NMR Spectroscopy: 1H NMR signals confirm the presence of methyl groups, pyrrolidine ring protons, and pyridinyl aromatic protons.
• Mass Spectrometry: ESI-MS confirms molecular ion peaks consistent with the target compound.
• Purification: Silica gel column chromatography using petroleum ether/ethyl acetate gradients yields pure compounds.

Summary Table of Key Preparation Parameters

Parameter	Details
Starting materials	Chiral amino acid derivatives, pyridinyl boronate esters, methylamine
Catalysts	Pd(dppf)Cl2, PdCl2(dppf)-CH2Cl2
Bases	KOAc, K2CO3
Solvents	1,4-dioxane, methanol, water
Temperature	20–100 °C depending on step
Reaction time	12 h typical for coupling and hydrolysis
Yields	41–76% depending on step and purification
Stereochemistry control	Chiral starting materials and stereoselective steps ensure (2R,3R) configuration

Additional Notes on Synthesis Challenges and Considerations

• Maintaining stereochemical integrity at C2 and C3 is critical; use of chiral precursors and mild conditions is necessary.
• The pyridinyl substituent can be sensitive to harsh conditions; thus, palladium-catalyzed coupling under controlled temperature and inert atmosphere is preferred.
• Purification by column chromatography is essential to isolate stereochemically pure product.
• Hydrolysis and amidation steps require careful pH control to avoid racemization.

Q & A

What are the key considerations for designing a stereoselective synthesis of (2R,3R)-N,1-dimethyl-5-oxo-2-(pyridin-3-yl)pyrrolidine-3-carboxamide?

A diastereoselective approach involving the neutralization of dimethyl (2R*,3R*)-3-aryl(pyridyl)glutamate hydrochloride intermediates can be employed to control stereochemistry . Critical reaction parameters include temperature, solvent polarity, and chiral auxiliary selection. For example, low temperatures (e.g., −20°C) may favor kinetic control to minimize epimerization, while polar aprotic solvents (e.g., DMF) enhance intermediate stability. Post-synthesis, chiral HPLC or capillary electrophoresis should validate enantiomeric excess (≥98% purity is achievable via optimized protocols) .

How can conflicting stereochemical data from X-ray crystallography and NMR spectroscopy be resolved for this compound?

Discrepancies between X-ray and NMR-derived configurations often arise from dynamic effects (e.g., rotameric equilibria in solution). To resolve this:

• Perform variable-temperature NMR to assess conformational flexibility in the pyrrolidine ring .
• Use density functional theory (DFT) calculations to compare experimental and theoretical coupling constants (e.g., $^3J_{HH}$ values for vicinal protons) .
• Validate absolute configuration via electronic circular dichroism (ECD) if crystalline material is limited .

What are the recommended methods for characterizing the absolute configuration of the pyrrolidine ring?

• Single-crystal X-ray diffraction : Provides unambiguous stereochemical assignment. Heavy atom derivatives (e.g., bromine substitution) can improve diffraction quality .
• Mosher’s method : Derivatize the carboxamide group with (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetic acid (MTPA) and compare $^1$H NMR chemical shifts of diastereomers .
• Vibrational circular dichroism (VCD) : Detects subtle conformational differences in solution .

How can researchers optimize in vitro receptor binding assays for this compound?

• Receptor selection : Prioritize GPCRs (e.g., vasopressin V1b) due to structural homology with related pyrrolidine carboxamides .
• Competitive binding assays : Use $^{125}$I-labeled ligands and HEK293 cells expressing human receptors. Include negative controls (e.g., untransfected cells) to exclude non-specific binding .
• Data normalization : Express inhibition as % displacement relative to reference antagonists (e.g., SSR149415 for V1b receptors) .

What experimental strategies mitigate off-target effects in functional assays?

• Selectivity profiling : Screen against a panel of 50+ receptors/enzymes (e.g., CEREP’s Psychoactive Drug Screening Program) .
• Knockout models : Use CRISPR/Cas9-engineered cell lines lacking the target receptor to confirm on-target activity .
• Metabolic stability testing : Incubate with liver microsomes to identify rapid degradation products that may interfere with assays .

How can computational modeling guide structure-activity relationship (SAR) studies?

• Docking simulations : Use Schrödinger’s Glide to predict binding poses in receptor active sites (e.g., V1b receptor’s orthosteric pocket) .
• Free energy perturbation (FEP) : Quantify the impact of substituent modifications (e.g., pyridin-3-yl vs. phenyl groups) on binding affinity .
• ADMET prediction : Tools like SwissADME assess logP, solubility, and CYP450 interactions to prioritize synthetically feasible analogs .

What are the challenges in scaling up the synthesis while maintaining stereochemical purity?

• Catalyst optimization : Transition from stoichiometric chiral auxiliaries to asymmetric catalysis (e.g., Ru-phox complexes) to reduce costs .
• Process analytical technology (PAT) : Implement inline FTIR or Raman spectroscopy to monitor reaction progress and detect racemization .
• Crystallization-induced diastereomer resolution : Use chiral resolving agents (e.g., tartaric acid derivatives) during recrystallization .

How should researchers address discrepancies between in vitro and in vivo activity data?

• Pharmacokinetic profiling : Measure plasma/tissue concentrations via LC-MS/MS to confirm bioavailability .
• Metabolite identification : Use high-resolution mass spectrometry (HRMS) to detect active/inactive metabolites that modulate efficacy .
• Dose-response reevaluation : Adjust dosing regimens to account for species-specific metabolic rates (e.g., higher mg/kg in rodents vs. primates) .

Table 1. Key Analytical Parameters for Quality Control

Parameter	Method	Acceptance Criteria	Reference
Enantiomeric excess	Chiral HPLC (Chiralpak IA column)	≥98% (R,R isomer)
Crystalline purity	X-ray diffraction	R-factor ≤ 0.05
Residual solvents	GC-FID	ICH Q3C Class 2 limits